![molecular formula C12H14N6O3S B2563447 (3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone CAS No. 2034443-81-5](/img/structure/B2563447.png)
(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone
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Description
(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone is a useful research compound. Its molecular formula is C12H14N6O3S and its molecular weight is 322.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure
Novel N-phenylpyrazolyl aryl methanones derivatives, including those with the arylsulfonyl moiety, have been synthesized through multi-step reactions. These compounds exhibit favorable herbicidal and insecticidal activities, demonstrating the potential application of related compounds in developing new agrochemicals (Wang et al., 2015).
Biological Activities
A study focused on the transformation of certain azetidinone compounds into derivatives with potential as central nervous system receptor ligands. This research illustrates the application of related compounds in medicinal chemistry, particularly in the development of new drugs targeting the central nervous system (Beduerftig, Weigl, & Wünsch, 2001).
Antimicrobial Activity
Derivatives of azetidinone, such as monobactams with a methoxyethyl group at the C-4 position of the β-lactam ring, have shown strong activity against a variety of gram-negative bacteria, excluding Pseudomonas aeruginosa. These findings highlight the application of related compounds in developing new antibacterial agents with excellent stability to β-lactamases (Haruo et al., 1988).
Chemical Modification for Improved Activity
Research into the chemical modification of sulfazecin to improve antibacterial activity led to the synthesis of 3-[2-(2-aminothiazol-4-yl)-(Z)-2-(substituted oxyimino)-acetamido]-4-(substituted methyl)-2-azetidinone-1-sulfonic acids. This work underscores the significance of chemical modification in enhancing the efficacy of compounds against Gram-negative bacteria, including Pseudomonas aeruginosa (Sendai et al., 1985).
Properties
IUPAC Name |
(5-methylpyrazin-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N6O3S/c1-8-3-14-10(4-13-8)11(19)18-5-9(6-18)22(20,21)12-16-15-7-17(12)2/h3-4,7,9H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRJETUAPMUFSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)N2CC(C2)S(=O)(=O)C3=NN=CN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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